Cas no 1805054-50-5 (Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805054-50-5
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4926267
• Update Time: 2025-10-29

Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-6(15)2-4-7(10)5(13)3-14-8(4)9(11)12/h3,9H,2,13H2,1H3
• InChI Key： FNIPNZWZEZVRAC-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate

Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1805054-50-5): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate, identified by its CAS number 1805054-50-5, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, featuring a pyridine core substituted with an amino group, a chloro group, and a difluoromethyl moiety, exhibits remarkable potential as a building block for the synthesis of novel bioactive molecules.

The structural attributes of Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate make it an attractive candidate for further derivatization. The presence of the amino group allows for amide bond formation, while the chloro substituent facilitates nucleophilic aromatic substitution reactions. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. These features have positioned this compound as a valuable asset in the development of new therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that modulate biological pathways relevant to human health and disease. The pyridine scaffold is particularly prominent in this regard, as it is a common motif in many pharmacologically active compounds. Studies have demonstrated that pyridine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Among these derivatives, compounds like Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate are being extensively explored for their potential therapeutic applications.

One of the most compelling aspects of Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions. The structural features of this compound make it an excellent starting point for generating kinase inhibitors with improved selectivity and efficacy.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate. Molecular modeling techniques allow researchers to predict the binding modes of this compound with target proteins with high accuracy. This has enabled the rapid design and optimization of derivatives with enhanced pharmacokinetic properties. For instance, studies have shown that incorporating fluorinated substituents can improve drug-like characteristics such as solubility and bioavailability. These insights have guided the development of novel drug candidates that are more likely to succeed in clinical trials.

The role of Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate extends beyond kinase inhibition. Researchers have also explored its potential in developing antiviral and antibacterial agents. The pyridine core is known to interact with viral proteases and enzymes involved in bacterial metabolism, making it a promising scaffold for antiviral drugs. Additionally, the presence of fluorine atoms can enhance the antimicrobial properties of compounds by disrupting bacterial cell membranes or inhibiting essential enzymatic reactions.

The synthesis of Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors, such as 2-chloropyridine and methyl acetoacetate, researchers can introduce the necessary functional groups through a series of well-established reactions. The use of protecting groups ensures that each step proceeds selectively, yielding high-purity intermediates that are suitable for further derivatization.

In conclusion, Methyl 5-amino-4-chloro-2-(difluoromethyl)pyridine-3-acetate (CAS No. 1805054-50-5) is a pivotal intermediate in modern pharmaceutical research. Its unique structural features make it an ideal candidate for generating novel bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new biological targets and develop innovative synthetic strategies, compounds like this will remain at the forefront of drug discovery efforts.